Cas no 1903828-80-7 (tert-butyl N-[cis-3-(hydroxymethyl)-4-piperidyl]carbamate)

• Product Name: tert-butyl N-[cis-3-(hydroxymethyl)-4-piperidyl]carbamate
• CAS No: 1903828-80-7
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5998319
• PubChem ID: 162343978
• Update Time: 2026-03-11

tert-butyl N-[cis-3-(hydroxymethyl)-4-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[cis-3-(hydroxymethyl)-4-piperidyl]carbamate
• Carbamic acid, N-[(3R,4S)-3-(hydroxymethyl)-4-piperidinyl]-, 1,1-dimethylethyl ester, rel-
• AKOS040768418
• tert-butyl N-[rac-(3R,4S)-3-(hydroxymethyl)-4-piperidyl]carbamate
• P20885
• PS-19627
• TERT-BUTYL N-[(3R,4S)-REL-3-(HYDROXYMETHYL)-4-PIPERIDYL]CARBAMATE
• 1903828-80-7

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-9-4-5-12-6-8(9)7-14/h8-9,12,14H,4-7H2,1-3H3,(H,13,15)/t8-,9-/m0/s1
• InChI Key： APFRSUHBGMXPSZ-IUCAKERBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1CCNC[C@H]1CO

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 368.2±35.0 °C(Predicted)
• pka: 12.16±0.40(Predicted)

Additional information on tert-butyl N-[cis-3-(hydroxymethyl)-4-piperidyl]carbamate

tert-butyl N-[cis-3-(hydroxymethyl)-4-piperidyl]carbamate: A Comprehensive Overview

tert-butyl N-[cis-3-(hydroxymethyl)-4-piperidyl]carbamate, also known by its CAS number 1903828-80-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a versatile building block in chemical synthesis. Recent advancements in chemical synthesis techniques and computational modeling have further illuminated its structural characteristics and functional properties, making it a subject of ongoing research.

The molecular structure of tert-butyl N-[cis-3-(hydroxymethyl)-4-piperidyl]carbamate is characterized by a piperidine ring substituted with a hydroxymethyl group at the 3-position and a tert-butyl carbamate group at the 4-position. This configuration imparts the compound with unique steric and electronic properties, which are crucial for its interactions in biological systems. The stereochemistry at the 3-position, specifically the cis configuration, plays a pivotal role in determining the compound's pharmacokinetic profile and bioavailability.

Recent studies have explored the synthesis of this compound through various methodologies, including nucleophilic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making large-scale production more feasible. The use of advanced catalysts and reaction conditions has also been reported, significantly improving the efficiency of the synthesis process. Such advancements are critical for scaling up production to meet the demands of preclinical and clinical trials.

In terms of pharmacological activity, tert-butyl N-[cis-3-(hydroxymethyl)-4-piperidyl]carbamate has demonstrated potential as a modulator of key cellular pathways. Preclinical studies have shown that it exhibits selective binding to certain receptors, suggesting its potential as a therapeutic agent in conditions such as neurological disorders and inflammatory diseases. The compound's ability to cross the blood-brain barrier has been a focal point of recent investigations, with findings indicating moderate permeability under specific conditions.

The toxicity profile of this compound has also been extensively studied. Acute and chronic toxicity tests have revealed that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings are promising for its potential translation into human therapeutics. However, further long-term studies are required to fully assess its safety profile.

From an analytical standpoint, modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's identity and purity. These methods provide precise data on molecular weight, functional groups, and stereochemistry, ensuring the reliability of experimental results.

In conclusion, tert-butyl N-[cis-3-(hydroxymethyl)-4-piperidyl]carbamate (CAS No. 1903828-80-7) is a compound with intriguing chemical properties and promising therapeutic potential. Its unique structure, coupled with advancements in synthesis and characterization techniques, positions it as a valuable asset in drug discovery research. As ongoing studies continue to unravel its full spectrum of biological activities, this compound holds the promise of contributing significantly to the development of novel therapeutic agents.